![molecular formula C14H17N5O6 B1595800 2',3'-Di-O-acetyladenosine CAS No. 29886-19-9](/img/structure/B1595800.png)
2',3'-Di-O-acetyladenosine
Overview
Description
2’,3’-Di-O-acetyladenosine, also known as Adenosine 2’,3’-diacetate, is a compound with the empirical formula C14H17N5O6 . It has a molecular weight of 351.31 . The compound is solid in form and is typically stored at -20°C .
Synthesis Analysis
While specific synthesis methods for 2’,3’-Di-O-acetyladenosine were not found in the search results, it’s worth noting that the compound is commercially available from various suppliers .Molecular Structure Analysis
The molecular structure of 2’,3’-Di-O-acetyladenosine is complex, with the InChI string provided as follows:InChI=1S/C14H17N5O6/c1-6(21)23-10-8(3-20)25-14(11(10)24-7(2)22)19-5-18-9-12(15)16-4-17-13(9)19/h4-5,8,10-11,14,20H,3H2,1-2H3,(H2,15,16,17)/t8?,10-,11-,14-/m1/s1
. This string represents the unique molecular structure of the compound. Physical And Chemical Properties Analysis
2’,3’-Di-O-acetyladenosine is a solid compound with a molecular weight of 351.31 . It is typically stored at -20°C . More detailed physical and chemical properties might be available in specialized databases or scientific literature.Scientific Research Applications
Selective Metalation and Complex Formation
Research has demonstrated the potential of 2',3'-Di-O-acetyladenosine derivatives in the field of organometallic chemistry. For instance, derivatives like 8-bromo-2',3',5'-tri-O-acetyladenosine react with palladium complexes, leading to the formation of C8-palladated azolato complexes. These complexes have been observed to feature unprotonated N7 ring nitrogen atoms and diastereotopic triphenylphosphine ligands, contributing to our understanding of metalation processes in nucleosides (Kampert, Brackemeyer, Tan, & Hahn, 2018).
Substrate for Regioselective Alkylations
Another application involves the use of this compound as a substrate for selective alkylations. This compound has been identified as a convenient substrate for N6-alkylations, a process essential in synthesizing various nucleoside derivatives. This application is significant in the preparation of compounds like cytokinins and other nucleoside analogs (Tararov, Kolyachkina, Alexeev, & Mikhailov, 2011).
Studies in Nucleic Acid Chemistry
In nucleic acid chemistry, this compound derivatives have been used to explore diazotization reactions and halogenation of purine nucleosides. These reactions are crucial for understanding the chemical properties and reactivities of nucleic acid components, which can have implications in various biochemical and pharmaceutical applications (Francom & Robins, 2003).
Catalysis and Organic Synthesis
This compound also finds application in catalysis and organic synthesis. For instance, studies have shown its involvement in palladium-catalyzed reactions, such as regioselective C-H acetoxylation, which are fundamental in the synthesis of complex organic molecules. These reactions contribute to the development of new methodologies in organic synthesis (Wang, Pan, Huang, Chen, & He, 2016).
Hydrogen Bonding Studies
Finally, this compound has been utilized in studies investigating hydrogen bonding in nucleoside complexes. This research provides valuable insights into the nature of hydrogen bonds in biological systems, which is crucial for understanding molecular interactions in various biological processes (Dunger, Limbach, & Weisz, 2000).
Safety and Hazards
properties
IUPAC Name |
[(2R,3R,4R,5R)-4-acetyloxy-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)oxolan-3-yl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O6/c1-6(21)23-10-8(3-20)25-14(11(10)24-7(2)22)19-5-18-9-12(15)16-4-17-13(9)19/h4-5,8,10-11,14,20H,3H2,1-2H3,(H2,15,16,17)/t8-,10-,11-,14-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUQFHKYWNKYTTQ-IDTAVKCVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1C(OC(C1OC(=O)C)N2C=NC3=C(N=CN=C32)N)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O[C@@H]1[C@H](O[C@H]([C@@H]1OC(=O)C)N2C=NC3=C(N=CN=C32)N)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00952338 | |
Record name | 9-(2,3-Di-O-acetylpentofuranosyl)-9H-purin-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00952338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
351.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
29886-19-9 | |
Record name | Adenosine, 2′,3′-diacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29886-19-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2',3'-Diacetyladenosine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029886199 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 9-(2,3-Di-O-acetylpentofuranosyl)-9H-purin-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00952338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2',3'-diacetyladenosine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.375 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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